![molecular formula C24H30N2OS B2580378 N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-[1,1'-biphenyl]-4-carboxamide CAS No. 2034617-49-5](/img/structure/B2580378.png)
N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-[1,1'-biphenyl]-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The tetrahydro-2H-thiopyran-4-yl group is a six-membered ring containing a sulfur atom . The piperidin-4-yl group is a six-membered ring containing a nitrogen atom. The biphenyl-4-carboxamide group consists of two benzene rings connected by a single bond, with a carboxamide group attached to one of the rings.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. The presence of multiple functional groups could result in a variety of potential interactions with other molecules.Scientific Research Applications
Metabolism and Disposition in Humans
- A study focused on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. This research highlights the comprehensive metabolic profiling using high-performance liquid chromatography-mass spectrometry and provides insights into the elimination pathways and principal metabolites identified in plasma and excreta (Renzulli et al., 2011).
Environmental and Toxicological Studies
- The toxicological impact of certain compounds can be evaluated through studies like the one on parkinsonism induced by meperidine-analog synthesis products, offering insights into the neurological effects of chemical exposure (Langston et al., 1983).
Chemical Repellent Efficacy
- Research evaluating the efficacy of chemical repellents, including piperidine derivatives against mosquitoes and black flies, can inform the development of safer and more effective repellent formulations (Debboun et al., 2000).
Pharmacokinetics of HIV-1 Protease Inhibitors
- A study on the metabolites of L-735,524, a potent HIV-1 protease inhibitor, in human urine demonstrates the importance of understanding the metabolic pathways and excretion profiles of therapeutic compounds (Balani et al., 1995).
Potential Uremic Toxins
- The identification of N-methyl-2-pyridone-5-carboxamide as a potential uremic toxin highlights the significance of detecting and understanding the effects of metabolic byproducts in chronic renal failure patients (Rutkowski et al., 2003).
Safety and Hazards
properties
IUPAC Name |
4-phenyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2OS/c27-24(22-8-6-21(7-9-22)20-4-2-1-3-5-20)25-18-19-10-14-26(15-11-19)23-12-16-28-17-13-23/h1-9,19,23H,10-18H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAQWBBROEWPUAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.